1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane

• IUPAC Name: 1-(3-fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane
• InChI: InChI=1S/C12H12FIO/c1-15-10-3-2-8(4-9(10)13)11-5-12(14,6-11)7-11/h2-4H,5-7H2,1H3
• InChI Key: JHBMKADXPGEPQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C23CC(C2)(C3)I)F
• Molecular Formula: C12H12FIO
• Molecular Weight: 318.13 g/mol

Description

The compound “1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane” is a derivative of bicyclo[1.1.1]pentane (BCP). BCPs have been studied for their physico-chemical properties and have found increased use as a bioisostere in the pharmaceutical industry.

Synthesis Analysis

A practical scalable approach to fluoro-bicyclo[1.1.1]pentanes (19F-BCPs) has been developed. A continuous flow process to generate [1.1.1]propellane on demand has been presented, which can be directly derivatised into various BCP species. This was realised in throughputs up to 8.5 mmol h−1.

Molecular Structure Analysis

The molecular structure of BCPs is a small, 3-dimensional, strained ring structure. The general formula for a cycloalkane composed of n carbons is CnH2n. The optimized geometrical parameters, energies for the highest occupied molecular orbital and the lowest unoccupied molecular orbitals, chemical reactivity descriptors have been studied.

Chemical Reactions Analysis

BCPs have been incorporated into the structure of the anti-inflammatory drug Flurbiprofen instead of the fluorophenyl ring. A continuous flow process to generate [1.1.1]propellane on demand is presented rendering solutions of [1.1.1]propellane that can directly be derivatised into various BCP species.

Physical And Chemical Properties Analysis

Physico-chemical properties of fluoro-bicyclo[1.1.1]pentanes have been studied. The properties of BCPs are influenced by their small, 3-dimensional, strained ring structure.

Safety and Hazards

While the exact safety and hazards of “1-(3-Fluoro-4-methoxyphenyl)-3-iodobicyclo[1.1.1]pentane” are not clear from the available information, BCPs have been identified as a rising process safety challenge.

Future Directions

BCPs have found increased use as a bioisostere in the pharmaceutical industry. The development of novel 1,3,4-oxadiazole-based drugs, structural modifications are important to ensure high cytotoxicity towards malignant cells. These structural modification strategies have shown promising results when combined with outstanding oxadiazole scaffolds.